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Introduction
PSB-0963 is a potent and selective small-molecule inhibitor of ecto-5'-nucleotidase (CD73), a

key enzyme in the purinergic signaling pathway within the tumor microenvironment. CD73 is

responsible for the extracellular conversion of adenosine monophosphate (AMP) to adenosine.

Adenosine, in turn, plays a significant role in suppressing the anti-tumor immune response. By

inhibiting CD73, PSB-0963 reduces the production of immunosuppressive adenosine, thereby

promoting an immune-active environment and enhancing anti-tumor immunity.[1][2] These

characteristics make PSB-0963 a valuable tool for cancer immunotherapy research.

Additionally, PSB-0963 has been shown to inhibit human ectonucleoside triphosphate

diphosphohydrolase 1 (CD39), another enzyme in the adenosine production pathway, although

with lower potency.[3][1]

Quantitative Data
The following table summarizes the inhibitory activity of PSB-0963 against its primary targets.
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Target Enzyme Species
Inhibition Constant
(Ki)

Reference

Ecto-5'-nucleotidase

(CD73)
Rat (soluble) 150 nM [3][4]

Ectonucleoside

triphosphate

diphosphohydrolase 1

(CD39)

Human ~2.59 µM [3][1]

Signaling Pathway
The diagram below illustrates the role of CD73 in the tumor microenvironment and the

mechanism of action for PSB-0963.
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PSB-0963 inhibits CD73, blocking adenosine production.

Experimental Protocols
In Vitro CD73 Enzyme Inhibition Assay
This protocol describes a method to determine the inhibitory potential of PSB-0963 on CD73

enzymatic activity using a colorimetric assay that measures inorganic phosphate released from
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the hydrolysis of AMP.

Materials:

Recombinant human or rat CD73 enzyme

PSB-0963

Adenosine monophosphate (AMP)

Malachite Green Phosphate Assay Kit

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 2 mM MgCl2)

96-well microplate

Microplate reader

Procedure:

Prepare PSB-0963 dilutions: Prepare a stock solution of PSB-0963 in a suitable solvent

(e.g., DMSO). Create a serial dilution of PSB-0963 in Assay Buffer to achieve a range of

desired concentrations. Include a vehicle control (DMSO without PSB-0963).

Enzyme and Substrate Preparation: Dilute the recombinant CD73 enzyme to the desired

concentration in Assay Buffer. Prepare the AMP substrate solution in Assay Buffer.

Assay Reaction: a. To each well of a 96-well plate, add 20 µL of the PSB-0963 dilution or

vehicle control. b. Add 20 µL of the diluted CD73 enzyme to each well. c. Incubate the plate

at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme. d. Initiate the enzymatic

reaction by adding 10 µL of the AMP substrate solution to each well. e. Incubate the plate at

37°C for 30 minutes.

Detection: a. Stop the reaction by adding 100 µL of the Malachite Green reagent to each

well. b. Incubate at room temperature for 15 minutes to allow for color development.

Data Acquisition: Measure the absorbance at 620 nm using a microplate reader.
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Data Analysis: a. Subtract the absorbance of the blank (no enzyme) from all other readings.

b. Calculate the percentage of inhibition for each PSB-0963 concentration relative to the

vehicle control. c. Plot the percentage of inhibition against the logarithm of the PSB-0963
concentration to determine the IC50 value.

Cell-Based Assay for CD73 Inhibition in Cancer Cells
This protocol outlines a method to assess the effect of PSB-0963 on the activity of cell-surface

CD73 on a cancer cell line known to express it, such as the triple-negative breast cancer cell

line MDA-MB-231.

Materials:

MDA-MB-231 cells

Cell culture medium (e.g., DMEM with 10% FBS)

PSB-0963

AMP

Phosphate-free buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

Malachite Green Phosphate Assay Kit

96-well cell culture plate

Cell counting solution (e.g., Trypan Blue)

Hemocytometer or automated cell counter

Procedure:

Cell Seeding: a. Culture MDA-MB-231 cells to ~80% confluency. b. Harvest the cells and

determine the cell density. c. Seed the cells in a 96-well plate at a density of 5 x 10^4

cells/well and allow them to adhere overnight.
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Treatment with PSB-0963: a. Prepare serial dilutions of PSB-0963 in serum-free medium. b.

Remove the culture medium from the wells and wash the cells once with phosphate-free

buffer. c. Add 50 µL of the PSB-0963 dilutions or vehicle control to the respective wells. d.

Incubate at 37°C for 1 hour.

Enzymatic Reaction: a. Prepare the AMP substrate solution in phosphate-free buffer. b. Add

50 µL of the AMP solution to each well. c. Incubate the plate at 37°C for 1-2 hours.

Detection: a. Carefully collect 80 µL of the supernatant from each well and transfer to a new

96-well plate. b. Add 100 µL of the Malachite Green reagent to each well of the new plate. c.

Incubate at room temperature for 15 minutes.

Data Acquisition and Analysis: Follow steps 5 and 6 from the In Vitro CD73 Enzyme

Inhibition Assay protocol.

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the in vitro efficacy of PSB-
0963.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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